Cas no 348081-42-5 (1H-Pyrazole-1-propanoicacid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-,(aR)-)

• Product name: 1H-Pyrazole-1-propanoicacid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-,(aR)-
• CAS No: 348081-42-5
• MF: C₁₁H₁₇N₃O₄
• MW: 255.270382642746
• CID: 302725
• PubChem ID: 40429896

1H-Pyrazole-1-propanoicacid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-,(aR)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanoicacid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-,(aR)-
• (2R)-2-amino-3-[(2-methylpropan-2-yl)oxy]-3-oxo-2-(pyrazol-1-ylmethyl)propanoic acid
• (R)-2-tert-butoxycarbonylamino-3-pyrazol-1-yl-propionic acid
• Boc-3-(1-Pyrazolyl)-D-alanine
• 1H-Pyrazole-1-propanoicacid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-,(aR)
• 348081-42-5
• N-Boc-3-(Pyrazol-1-yl)-D-alanine
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-pyrazol-1-ylpropanoic acid
• SCHEMBL6739624
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-pyrazol-1-yl)propanoic acid
• DB-257998
• (R)-2-((tert-Butoxycarbonyl)amino)-3-(1H-pyrazol-1-yl)propanoic acid

• MDL： MFCD03428500
• Inchi： InChI=1S/C11H17N3O4/c1-11(2,3)18-10(17)13-8(9(15)16)7-14-6-4-5-12-14/h4-6,8H,7H2,1-3H3,(H,13,17)(H,15,16)/t8-/m1/s1
• InChI Key： JPGQESMEFISORC-MRVPVSSYSA-N
• SMILES： CC(C)(OC(N[C@@H](C(O)=O)CN1C=CC=N1)=O)C

Computed Properties

• Exact Mass: 255.12200
• Monoisotopic Mass: 255.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 107.44000
• LogP: 0.70720